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Compound of Interest

Compound Name: Caged MK801

Cat. No.: B3340068

This document provides crucial safety and logistical information for the proper disposal of
Caged MK801, a photosensitive and potent neuroactive compound. Adherence to these
procedures is vital for ensuring laboratory safety and regulatory compliance. The following
step-by-step guidance is intended for researchers, scientists, and drug development
professionals.

Core Principle: Caged MK801 and any materials contaminated with it must be treated as
hazardous chemical waste. At no point should this compound or its solutions be disposed of
down the drain or in regular solid waste streams. Always consult your institution's
Environmental Health and Safety (EHS) department for specific local requirements.

Compound Ildentification and Hazard Summary

Caged MK801 is a light-sensitive analog of Dizocilpine ((+)-MK-801), a potent and non-
competitive NMDA receptor antagonist.[1][2] The "caged" designation refers to a photolabile
protecting group that renders the molecule inactive until it is exposed to UV light.[1] The active
form, MK-801, is classified as toxic if swallowed, is suspected of damaging fertility or the
unborn child, and is known to cause damage to organs through both single and prolonged
exposure.[3] Due to these significant hazards, the caged compound must be handled with the
same level of caution as the active neurotoxin.
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Property

Description

Source(s)

Chemical Name

(5S,10R)-10,11-Dihydro-5-
methyl-5H-
dibenzo[a,d]cyclohepten-5,10-
imine-12-carboxylic acid (4,5-
dimethoxy-2-

nitrophenyl)methyl ester

[1]

Common Name

Caged MK801

[1]

CAS Number

217176-91-5

Primary Hazard

Potent, selective, non-
competitive, irreversible NMDA
receptor open-channel blocker

(when uncaged).

[1]

Health Hazards (Active Form)

Toxic if swallowed. Suspected
of damaging fertility or the

unborn child. Causes damage
to organs. Causes serious eye

irritation.

[3]

Key Handling Requirement

Light Sensitive. Must be stored
in the dark and handled under
low-light conditions to prevent

unintended activation.

[1]

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the mandatory steps for the safe collection and disposal of Caged

MK801 waste, including pure compound, solutions, and contaminated labware.

1. Personal Protective Equipment (PPE)

+ Minimum PPE: Always wear standard laboratory PPE, including a lab coat, safety goggles to

protect against splashes, and appropriate chemical-resistant gloves (e.g., nitrile).
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. Waste Segregation and Collection

Designate a Waste Container: Use a dedicated, leak-proof hazardous waste container made
of compatible material (e.g., glass or polyethylene).

Protect from Light: The container must be opaque or amber-colored to protect the contents
from light. If only clear containers are available, wrap the exterior completely with aluminum
foil or place it inside a secondary, opaque container.

Collect All Waste Forms:

o Solid Waste: Place expired or unwanted Caged MK801 solid compound directly into the
designated waste container. Also, collect any contaminated items such as weighing paper,
disposable spatulas, and PPE (gloves, wipes).

o Liquid Waste: Pour all aqueous and solvent-based solutions containing Caged MK801 into
the designated liquid hazardous waste container. Do not mix incompatible waste streams.

o Contaminated Labware: Disposable plastic labware (e.g., pipette tips, tubes) that has
come into contact with the compound should be collected in the solid waste container.
Contaminated glassware should be triple-rinsed with a suitable solvent, and the rinsate
collected as hazardous liquid waste before cleaning the glassware for reuse.[4]

. Labeling Hazardous Waste

Immediate Labeling: Affix a hazardous waste label to the container as soon as you begin
accumulating waste.[5]

Complete Information: Clearly write the full chemical name, "Caged MK801," and list all
other components of the waste mixture (e.g., DMSO, saline, methanol). Do not use
abbreviations.[5] Include the estimated concentrations or percentages.

Hazard Identification: Mark the appropriate hazard boxes on the label (e.g., "Toxic").

. Storage Pending Disposal
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e Secure Location: Store the sealed and labeled waste container in a designated Satellite
Accumulation Area (SAA) or your laboratory's designated hazardous waste storage area.[5]

[6]

o Safe Conditions: The storage area must be secure, away from general traffic, and protected
from light and heat sources. Ensure the container is tightly sealed to prevent leaks or
evaporation.[6]

5. Arranging for Final Disposal

o Contact EHS: Once the container is full or you have no more waste to add, contact your
institution's Environmental Health and Safety (EHS) department to schedule a hazardous
waste pickup.[5] Follow their specific procedures for waste collection requests.

Emergency Protocol: Spill and Decontamination

In the event of a spill, immediate and proper cleanup is essential to prevent exposure and
contamination.

o Alert Personnel: Notify all personnel in the immediate area of the spill.

e Secure the Area: Restrict access to the spill area. If the compound is a powder, avoid
creating dust.

» Don Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and double-pair of
chemical-resistant gloves.

e Contain and Clean:

o Liquid Spill: Cover the spill with an absorbent material (e.g., chemical absorbent pads or
vermiculite). Work from the outside of the spill inward.

o Solid Spill: Gently cover the spill with damp absorbent pads to avoid making the powder
airborne. Carefully scoop the material into the designated hazardous waste container.

o Decontaminate: Wipe the spill area thoroughly with a suitable solvent (e.g., 70% ethanol),
followed by soap and water. All cleaning materials must be disposed of as hazardous waste.
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e Report: Report the incident to your laboratory supervisor and EHS office as required by
institutional policy.

Mandatory Visualization

The following diagram illustrates the required workflow for the proper disposal of Caged
MK801.
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Caged MK801 Disposal Workflow
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Caption: Logical workflow for the safe handling and disposal of Caged MK801 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3340068?utm_src=pdf-custom-synthesis
https://www.abcam.com/en-us/products/biochemicals/caged-mk-801-nmda-receptor-open-channel-blocker-ab146431
https://www.abcam.com/en-us/products/biochemicals/caged-mk-801-nmda-receptor-open-channel-blocker-ab146431
https://en.wikipedia.org/wiki/Dizocilpine
https://cdn.caymanchem.com/cdn/msds/10009019m.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://research.cuanschutz.edu/ehs/home/divisions/hazardous-materials/managing-chemical-waste
https://ehs.mit.edu/regulated-waste-program/chemical-waste/
https://www.benchchem.com/product/b3340068#caged-mk801-proper-disposal-procedures
https://www.benchchem.com/product/b3340068#caged-mk801-proper-disposal-procedures
https://www.benchchem.com/product/b3340068#caged-mk801-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3340068?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3340068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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